Cas no 1089212-40-7 (5-(dichloromethyl)-1-methyl-1H-Pyrazole)
1089212-40-7 structure
Product Name:5-(dichloromethyl)-1-methyl-1H-Pyrazole
CAS No:1089212-40-7
MF:C5H6Cl2N2
MW:165.020538806915
CID:1098417
PubChem ID:66901700
Update Time:2025-04-20
5-(dichloromethyl)-1-methyl-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(dichloromethyl)-1-methyl-1H-Pyrazole
- 5-dichloromethyl-N-methylpyrazole
- DTXSID901277879
- MFCD16619901
- 1089212-40-7
- PNDBZMNVPCGABH-UHFFFAOYSA-N
- SCHEMBL1085684
- SY331019
- 5-(dichloromethyl)-1-methylpyrazole
-
- Inchi: 1S/C5H6Cl2N2/c1-9-4(5(6)7)2-3-8-9/h2-3,5H,1H3
- InChI Key: PNDBZMNVPCGABH-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=NN1C)Cl
Computed Properties
- Exact Mass: 163.9908036g/mol
- Monoisotopic Mass: 163.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.8Ų
5-(dichloromethyl)-1-methyl-1H-Pyrazole Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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